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Introduction: The Quinoline Scaffold as a Privileged
Structure
The quinoline ring system is a cornerstone of medicinal chemistry, recognized as a "privileged

scaffold" due to its ability to interact with a wide array of biological targets. This heterocyclic

motif is present in numerous natural alkaloids with potent biological activities and forms the

core of many synthetic drugs. Its versatility allows for structural modifications that can fine-tune

pharmacological properties, leading to the development of agents for treating cancer, infectious

diseases, and inflammatory conditions.

Within this important class of compounds, 7-Methoxyquinoline-3-carboxylic acid serves as a

valuable building block and a pharmacologically active molecule in its own right. Its specific

substitution pattern—a methoxy group at the 7-position and a carboxylic acid at the 3-position

—imparts distinct physicochemical properties that drive its biological interactions. This guide

provides a detailed exploration of the applications of 7-Methoxyquinoline-3-carboxylic acid
and its derivatives, complete with mechanistic insights and detailed protocols for its

investigation in a laboratory setting.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1590981?utm_src=pdf-interest
https://www.benchchem.com/product/b1590981?utm_src=pdf-body
https://www.benchchem.com/product/b1590981?utm_src=pdf-body
https://www.benchchem.com/product/b1590981?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Profile and Synthesis Overview
A clear understanding of the molecule's fundamental properties is essential before delving into

its applications.

Physicochemical Data
Property Value

IUPAC Name 7-methoxy-4-oxo-1H-quinoline-3-carboxylic acid

Synonyms 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid

CAS Number 474659-26-2, 28027-17-0 (tautomer)

Molecular Formula C₁₁H₉NO₃

Molecular Weight 203.19 g/mol

SMILES COC1=CC2=C(C=C1)C(=O)C(=CN2)C(=O)O

Synthetic Strategy: A Generalized Approach
The synthesis of quinoline-3-carboxylic acids often employs classic organic reactions. The

Gould-Jacobs reaction is a foundational method, involving the condensation of an aniline (in

this case, 3-methoxyaniline) with a diethyl ethoxymethylenemalonate followed by thermal

cyclization and subsequent hydrolysis. This provides a reliable route to the core scaffold, which

can be further modified.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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